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Compound of Interest

Compound Name: Msx-122

Cat. No.: B1684571 Get Quote

For immediate reference, treat Msx-122 as a hazardous chemical. Consult the Safety Data

Sheet (SDS) and your institution's Environmental Health and Safety (EHS) department for

specific guidance.

Msx-122, a novel small molecule and partial CXCR4 antagonist, requires meticulous handling

and disposal procedures due to its potential health and environmental hazards.[1][2][3][4] This

guide provides essential safety and logistical information to support researchers, scientists, and

drug development professionals in the proper management of Msx-122 waste.

Understanding the Hazards of Msx-122
Msx-122 is a research chemical with the CAS number 897657-95-3 and molecular formula

C16H16N6.[1] A thorough understanding of its hazards is the first step in ensuring safe

disposal.

Key Hazard Information:

Health Hazards:

May cause allergy or asthma symptoms or breathing difficulties if inhaled (respiratory

sensitizer).

May cause an allergic skin reaction (skin sensitizer).

Causes serious eye damage.
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Suspected of causing genetic defects.

Suspected of damaging fertility or the unborn child.

Causes damage to organs.

Causes skin irritation.

Environmental Hazards:

May cause long-lasting harmful effects to aquatic life.

Quantitative Data Summary
The following table summarizes key quantitative data for Msx-122.

Property Value Source

Chemical Identity

CAS Number 897657-95-3

Molecular Formula C16H16N6

Molecular Weight 292.34 g/mol

Physical Properties

Appearance White solid powder

Solubility Soluble in DMSO, not in water.

Toxicological Data

IC50 (CXCR4) ~10 nM

Step-by-Step Disposal Protocol
The proper disposal of Msx-122 waste is critical to protect personnel and the environment. The

following protocol outlines the necessary steps.

Experimental Protocol for Msx-122 Waste Disposal:
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Personal Protective Equipment (PPE): Before handling Msx-122 waste, ensure appropriate

PPE is worn, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Lab coat

Closed-toe shoes

In case of potential aerosol generation, a respirator may be required. Consult your

institution's EHS for specific recommendations.

Waste Segregation:

Solid Waste: Collect all solid waste contaminated with Msx-122 (e.g., weighing paper,

contaminated gloves, pipette tips) in a designated, clearly labeled hazardous waste

container. The container should be made of a material compatible with the chemical and

have a secure lid.

Liquid Waste:

Aqueous solutions containing Msx-122 should be collected in a separate, labeled

hazardous waste container.

Solutions of Msx-122 in organic solvents (e.g., DMSO) must be collected in a

designated solvent waste container. Do not mix with aqueous waste.

Sharps Waste: Needles, syringes, or other sharps contaminated with Msx-122 must be

disposed of in a designated sharps container.

Waste Container Labeling: All waste containers must be clearly labeled with the following

information:

"Hazardous Waste"
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The full chemical name: "Msx-122" or "N1,N4-di-2-pyrimidinyl-1,4-

benzenedimethanamine"

The specific hazards (e.g., "Toxic," "Environmental Hazard," "Sensitizer").

The date the waste was first added to the container.

The name and contact information of the principal investigator or laboratory.

Storage of Waste:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure secondary containment is used to prevent spills.

Do not store incompatible waste types together.

Disposal Request:

Once the waste container is full, or if it has been in storage for a designated period

(consult your EHS for specific time limits), submit a hazardous waste pickup request to

your institution's EHS department.

Do not pour Msx-122 waste down the drain or dispose of it in the regular trash.

Signaling Pathway and Disposal Workflow Diagrams
The following diagrams illustrate the biological context of Msx-122 and the logical workflow for

its proper disposal.
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Caption: Signaling pathway of Msx-122 as a partial antagonist of the CXCR4 receptor.
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Caption: Logical workflow for the proper disposal of Msx-122 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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